Cas no 637763-71-4 (N-[4-(trifluoromethyl)benzyl]acetamide)

• Product Name: N-[4-(trifluoromethyl)benzyl]acetamide
• CAS No: 637763-71-4
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 2148655
• PubChem ID: 23132710
• Update Time: 2025-04-21

N-[4-(trifluoromethyl)benzyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(trifluoromethyl)benzyl]acetamide
• 4-Isopropyliden-1,3-diphenyl-5-pyrazolon
• 4-isopropylidene-2,5-diphenyl-2,4-dihydro-pyrazol-3-one
• Acetamide, N-[[4-(trifluoromethyl)phenyl]methyl]-
• 4-(Trifluoromethyl)benzylamine, N-acetyl-
• DB-298653
• AKOS009084494
• Z165117092
• 637763-71-4
• SCHEMBL2629356

• Inchi： 1S/C10H10F3NO/c1-7(15)14-6-8-2-4-9(5-3-8)10(11,12)13/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： JBFAQRBRZBMFKY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CNC(C)=O)(F)F

Computed Properties

• Exact Mass: 217.07100
• Monoisotopic Mass: 217.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.73240